Cas no 55080-56-3 (1H-Isoindole-1,3(2H)-dione, 2-ethyl-5-nitro-)
55080-56-3 structure
Product Name:1H-Isoindole-1,3(2H)-dione, 2-ethyl-5-nitro-
CAS No:55080-56-3
MF:C10H8N2O4
MW:220.181522369385
CID:352886
PubChem ID:840408
Update Time:2025-04-19
1H-Isoindole-1,3(2H)-dione, 2-ethyl-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-1,3(2H)-dione, 2-ethyl-5-nitro-
- 2-ethyl-5-nitroisoindole-1,3-dione
- SR-01000317934
- DTXSID40357025
- SCHEMBL6207633
- AKOS000582204
- 2-ethyl-5-nitroisoindoline-1,3-dione
- Oprea1_315688
- FFBUYJAHSNPQDH-UHFFFAOYSA-N
- SR-01000317934-1
- Z53838031
- 4-nitro-N-ethylphthalimide
- CS-0298305
- 55080-56-3
- CHEMBL2022012
- N-Ethyl-4-nitrophthalimide
-
- Inchi: 1S/C10H8N2O4/c1-2-11-9(13)7-4-3-6(12(15)16)5-8(7)10(11)14/h3-5H,2H2,1H3
- InChI Key: FFBUYJAHSNPQDH-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C=CC=2C(N1CC)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 220.04844
- Monoisotopic Mass: 220.04840674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 83.2Ų
Experimental Properties
- PSA: 80.52
1H-Isoindole-1,3(2H)-dione, 2-ethyl-5-nitro- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
55080-56-3 (1H-Isoindole-1,3(2H)-dione, 2-ethyl-5-nitro-) Related Products
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